Cas no 952970-30-8 (2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 952970-30-8
• MF: C₁₉H₁₆Cl₂N₂O₄
• MW: 407.247343063354
• CID: 6576369
• Update Time: 2025-05-20

2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide
• Benzamide, 2,5-dichloro-N-[[5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl]-

• Inchi： 1S/C19H16Cl2N2O4/c1-25-16-6-3-11(7-18(16)26-2)17-9-13(23-27-17)10-22-19(24)14-8-12(20)4-5-15(14)21/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key： YGLPEFMCXPZAAR-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)(=O)C1=CC(Cl)=CC=C1Cl

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 563.8±50.0 °C(Predicted)
• pka: 11.79±0.46(Predicted)

Additional information on 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide

Introduction to 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 952970-30-8)

2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide, with the CAS number 952970-30-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a 1,2-oxazole moiety and dimethoxyphenyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide is characterized by its aromatic benzene ring substituted with two chlorine atoms at the 2 and 5 positions. The amide group is attached to the benzene ring via a nitrogen atom, which is further linked to a 1,2-oxazole ring. This oxazole ring is itself substituted with a dimethoxyphenyl group at the 5 position. The presence of these functional groups contributes to the compound's stability and reactivity in different chemical environments.

In recent years, medicinal chemistry research has focused on the potential therapeutic applications of compounds like 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide. Studies have shown that this compound exhibits promising anti-inflammatory and antiproliferative properties. These properties are attributed to its ability to modulate specific biological pathways involved in inflammation and cell proliferation. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that the compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses.

Beyond its anti-inflammatory effects, 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide has also shown potential as an antiproliferative agent. In vitro studies have indicated that it can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. This makes it a promising candidate for further investigation in cancer therapy. A study published in *Cancer Research* highlighted its ability to target specific signaling pathways involved in tumor growth and metastasis.

The pharmacokinetic properties of 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. Additionally, its low toxicity profile makes it a suitable candidate for clinical development.

In terms of clinical applications, 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide has shown promise in preclinical studies for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The synthesis of 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide involves several well-established chemical reactions. The synthesis typically begins with the formation of the 1,2-oxazole ring through a cyclization reaction involving an aldehyde and an amine. Subsequent steps involve the introduction of the dimethoxyphenyl group and the final coupling reaction to form the amide bond with the dichlorobenzene moiety. The overall synthesis process is highly efficient and can be scaled up for large-scale production.

In conclusion, 2,5-dichloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 952970-30-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological activities that make it a promising candidate for treating inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimize its therapeutic potential.